Cas no 98659-82-6 (2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro-)

2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro- structure
98659-82-6 structure
Product Name:2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro-
CAS No:98659-82-6
MF:C8H15N3S
MW:185.289799928665
CID:750517
PubChem ID:29062800
Update Time:2025-04-19

2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazole-2-thione, 1-[3-(dimethylamino)propyl]-1,3-dihydro-
    • 3-[3-(dimethylamino)propyl]-1H-imidazole-2-thione
    • DTXSID10651921
    • SCHEMBL17153793
    • 1-[3-(Dimethylamino)propyl]-1,3-dihydro-2H-imidazole-2-thione
    • 98659-82-6
    • Inchi: 1S/C8H15N3S/c1-10(2)5-3-6-11-7-4-9-8(11)12/h4,7H,3,5-6H2,1-2H3,(H,9,12)
    • InChI Key: YXPHXVFTRPKDBX-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1CCCN(C)C

Computed Properties

  • Exact Mass: 185.09866866g/mol
  • Monoisotopic Mass: 185.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 50.6Ų
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD